Cas no 1227601-63-9 ((4-fluoropyridin-3-yl)methanol)

• Product Name: (4-fluoropyridin-3-yl)methanol
• CAS No: 1227601-63-9
• MF: C₆H₆FNO
• MW: 127.116344928741
• CID: 4563918
• PubChem ID: 54545662
• Update Time: 2024-03-01

(4-fluoropyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-FLUOROPYRIDIN-3-YL)METHANOL
• 3-Pyridinemethanol, 4-fluoro-
• (4-fluoropyridin-3-yl)methanol

• Inchi： 1S/C6H6FNO/c7-6-1-2-8-3-5(6)4-9/h1-3,9H,4H2
• InChI Key： SZYBZNUPRFGFPP-UHFFFAOYSA-N
• SMILES： C1=NC=CC(F)=C1CO

Computed Properties

• Exact Mass: 127.043341977g/mol
• Monoisotopic Mass: 127.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives